Cas no 512809-80-2 (2-3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-ylacetic acid)
512809-80-2 structure
Product Name:2-3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-ylacetic acid
CAS No:512809-80-2
MF:C17H24N2O2
MW:288.384664535522
MDL:MFCD03074385
CID:3058682
PubChem ID:3161842
Update Time:2025-04-21
2-3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-(3,5-Dimethyl-1H-pyrazol-4-yl)adamantan-1-yl)acetic acid
- 2-3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-ylacetic acid
- 512809-80-2
- [3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-adamantyl]acetic acid
- AKOS016344998
- EN300-228223
- AKOS000303123
- [3-(3,5-dimethyl-1H-pyrazol-4-yl)tricyclo[3.3.1.1~3,7~]dec-1-yl]acetic acid
- MFCD03074385
- 2-(3-(3,5-Dimethyl-1H-pyrazol-4-yl)adamantan-1-yl)aceticacid
- 2-[3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-adamantyl]acetic acid
- 2-[3-(3,5-dimethyl-1h-pyrazol-4-yl)adamantan-1-yl]acetic acid
- [3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-yl]acetic acid
- STK348962
- [3-(3,5-Dimethyl-1H-pyrazol-4-yl)-adamantan-1-yl]-acetic acid
- SR-01000325116
- Oprea1_139593
- MVA80980
- HMS1697M19
- CS-0240399
- BRD-A64890275-001-01-0
- SR-01000325116-1
-
- MDL: MFCD03074385
- Inchi: 1S/C17H24N2O2/c1-10-15(11(2)19-18-10)17-6-12-3-13(7-17)5-16(4-12,9-17)8-14(20)21/h12-13H,3-9H2,1-2H3,(H,18,19)(H,20,21)
- InChI Key: BXGTVFWQTAHJCR-UHFFFAOYSA-N
- SMILES: OC(CC12CC3CC(CC(C4C(C)=NNC=4C)(C3)C1)C2)=O
Computed Properties
- Exact Mass: 288.183778013Da
- Monoisotopic Mass: 288.183778013Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 66Ų
2-3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB498252-250 mg |
[3-(3,5-Dimethyl-1H-pyrazol-4-yl)-1-adamantyl]acetic acid |
512809-80-2 | 250MG |
€231.60 | 2022-03-23 | ||
| abcr | AB498252-1 g |
[3-(3,5-Dimethyl-1H-pyrazol-4-yl)-1-adamantyl]acetic acid |
512809-80-2 | 1g |
€398.20 | 2022-03-23 | ||
| abcr | AB498252-5 g |
[3-(3,5-Dimethyl-1H-pyrazol-4-yl)-1-adamantyl]acetic acid |
512809-80-2 | 5g |
€974.50 | 2022-03-23 | ||
| Chemenu | CM521388-1g |
2-(3-(3,5-Dimethyl-1H-pyrazol-4-yl)adamantan-1-yl)acetic acid |
512809-80-2 | 97% | 1g |
$*** | 2023-05-30 | |
| A2B Chem LLC | AJ04665-50mg |
2-(3-(3,5-Dimethyl-1H-pyrazol-4-yl)adamantan-1-yl)acetic acid |
512809-80-2 | 95% | 50mg |
$282.00 | 2024-04-19 | |
| A2B Chem LLC | AJ04665-100mg |
2-(3-(3,5-Dimethyl-1H-pyrazol-4-yl)adamantan-1-yl)acetic acid |
512809-80-2 | 95% | 100mg |
$324.00 | 2024-04-19 | |
| A2B Chem LLC | AJ04665-250mg |
2-(3-(3,5-Dimethyl-1H-pyrazol-4-yl)adamantan-1-yl)acetic acid |
512809-80-2 | 95% | 250mg |
$376.00 | 2024-04-19 | |
| A2B Chem LLC | AJ04665-500mg |
2-(3-(3,5-Dimethyl-1H-pyrazol-4-yl)adamantan-1-yl)acetic acid |
512809-80-2 | 95% | 500mg |
$535.00 | 2024-04-19 | |
| Enamine | EN300-228223-0.05g |
2-[3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-yl]acetic acid |
512809-80-2 | 95% | 0.05g |
$69.0 | 2024-06-20 | |
| Enamine | EN300-228223-0.1g |
2-[3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-yl]acetic acid |
512809-80-2 | 95% | 0.1g |
$105.0 | 2024-06-20 |
2-3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-ylacetic acid Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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